Cas no 883106-60-3 (N-(2-Nitrophenyl)piperidine-4-carboxamide)

• Product Name: N-(2-Nitrophenyl)piperidine-4-carboxamide
• CAS No: 883106-60-3
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 69260
• PubChem ID: 43708287
• Update Time: 2025-04-18

N-(2-Nitrophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Nitrophenyl)piperidine-4-carboxamide
• Piperidine-4-carboxylic acid (2-nitrophenyl)amide
• 883106-60-3
• DTXSID20656326
• FT-0747174
• 4-Piperidinecarboxamide,N-(2-nitrophenyl)-

• Inchi： 1S/C12H15N3O3/c16-12(9-5-7-13-8-6-9)14-10-3-1-2-4-11(10)15(17)18/h1-4,9,13H,5-8H2,(H,14,16)
• InChI Key： ZPFNXKJEIXQWKK-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.11100
• Monoisotopic Mass: 249.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.292
• Boiling Point: 494.8 °C at 760 mmHg
• Flash Point: 253 °C
• PSA: 86.95000
• LogP: 2.45790